Cas no 54863-62-6 (1-methylsulfonyldecane)
1-methylsulfonyldecane structure
Product Name:1-methylsulfonyldecane
CAS No:54863-62-6
MF:C11H24O2S
MW:220.372062683105
CID:942988
PubChem ID:345622
Update Time:2025-04-19
1-methylsulfonyldecane Chemical and Physical Properties
Names and Identifiers
-
- 1-methylsulfonyldecane
- Methyldecyl sulfone
- 1-methanesulfonyl-decane
- AC1L836B
- CTK8J1980
- decyl methyl sulfone
- Decylmethylsulfon
- NSC403332
- 54863-62-6
- DB-255271
- DTXSID40323200
- SCHEMBL5154302
- Methyl decyl sulfone
- NSC-403332
-
- Inchi: 1S/C11H24O2S/c1-3-4-5-6-7-8-9-10-11-14(2,12)13/h3-11H2,1-2H3
- InChI Key: YSYOZBQXGGLORB-UHFFFAOYSA-N
- SMILES: S(C)(CCCCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 220.14982
- Monoisotopic Mass: 220.14970118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
1-methylsulfonyldecane Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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